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Compound of Interest

Compound Name: Dodecanamide, N,N-dipropyl-

Cat. No.: B15387859 Get Quote

A Comparative Analysis of Dodecanamide, N,N-dipropyl- and Other N,N-Dialkyl Amides for

Research Applications

This guide provides a comparative analysis of Dodecanamide, N,N-dipropyl- and other

selected N,N-dialkyl amides, offering insights into their physicochemical properties, synthesis,

and applications. The information is tailored for researchers, scientists, and professionals in

drug development, presenting objective data to aid in compound selection and experimental

design.

Introduction to N,N-Dialkyl Amides
N,N-dialkyl amides are a versatile class of organic compounds characterized by a carbonyl

group bonded to a nitrogen atom, which is itself substituted with two alkyl groups. The nature of

the alkyl substituents on both the nitrogen and carbonyl group significantly influences the

molecule's properties, including its polarity, boiling point, solubility, and biological activity. These

compounds are widely utilized as polar aprotic solvents, extractants in industrial processes,

and as structural motifs in pharmaceuticals and agrochemicals.[1][2] The tunability of their

structure allows for fine-tuning of their chemical and physical properties for specific

applications.[2]

Comparative Physicochemical Properties
The performance and application of an N,N-dialkyl amide are dictated by its physical and

chemical properties. The following table summarizes key quantitative data for Dodecanamide,

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b15387859?utm_src=pdf-interest
https://www.benchchem.com/product/b15387859?utm_src=pdf-body
https://www.benchchem.com/product/b15387859?utm_src=pdf-body
https://www.tuodaindus.com/nn-diethylacetamide/
https://www.researchgate.net/publication/263725419_NN-Dialkyl_amides_as_extractants_for_spent_fuel_reprocessing_An_overview
https://www.researchgate.net/publication/263725419_NN-Dialkyl_amides_as_extractants_for_spent_fuel_reprocessing_An_overview
https://www.benchchem.com/product/b15387859?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15387859?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N,N-dipropyl- and compares it with other representative short-chain and long-chain N,N-dialkyl

amides. As specific experimental data for Dodecanamide, N,N-dipropyl- is limited, values for

the closely related N,N-dimethyldodecanamide and N-propyldodecanamide are included for

comparison.

Property

N,N-
Dimethylfor
mamide
(DMF)

N,N-
Diethylacet
amide

N,N-
Dimethyldo
decanamide

N,N-Bis(2-
hydroxyeth
yl)
dodecanam
ide

N-
Propyldode
canamide

CAS Number 68-12-2 685-91-6 3007-53-2 120-40-1 34493-60-6

Molecular

Formula
C₃H₇NO C₆H₁₃NO C₁₄H₂₉NO C₁₆H₃₃NO₃ C₁₅H₃₁NO

Molecular

Weight (

g/mol )

73.09[3] 115.17[1] 227.39[4] 287.42 241.41[5]

Appearance
Colorless

liquid[3]

Colorless to

slightly yellow

liquid[1]

-
Off-white

waxy solid[6]
-

Boiling Point

(°C)
152 - 154[3] 182 - 186[7]

369.11

(rough

estimate)[4]

443.2 (at 760

mmHg)[6]

373.49

(Calculated)

[5]

Melting Point

(°C)
-61 -38[1] - 45 - 48[6] -

Density

(g/cm³)

0.948 - 0.950

(at 20°C)[3]

0.925 (at

25°C)[1]

0.87 (at

25°C)[4]
0.984[6] -

Water

Solubility
Miscible Miscible[1]

28.02 mg/L

(at 20°C)[4]

49.91 mg/L

(at 20°C)[6]

Insoluble

(Calculated)

[5]

Synthesis of N,N-Dialkyl Amides
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N,N-dialkyl amides are commonly synthesized through the reaction of a carboxylic acid or its

derivative with a secondary amine. The choice of synthetic route depends on the starting

materials' availability, desired purity, and reaction scale.

General Synthesis Pathway
The most direct method involves the condensation of a carboxylic acid (like dodecanoic acid)

with a secondary amine (like dipropylamine). This reaction typically requires activation of the

carboxylic acid, either by converting it to a more reactive species (e.g., an acyl chloride) or by

using a coupling agent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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